Cas no 1334327-75-1 ({5-fluoro-2-[(oxolan-3-yl)methoxy]phenyl}boronic acid)

• Product Name: {5-fluoro-2-[(oxolan-3-yl)methoxy]phenyl}boronic acid
• CAS No: 1334327-75-1
• MF: C₁₁H₁₄BFO₄
• MW: 240.035867214203
• MDL: MFCD16204996
• CID: 4589046
• PubChem ID: 54594505
• Update Time: 2025-05-25

{5-fluoro-2-[(oxolan-3-yl)methoxy]phenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[5-fluoro-2-[(tetrahydro-3-furanyl)methoxy]phenyl]-
• 5-fluoro-2-(oxolan-3-ylmethoxy)phenyl]boronic acid
• {5-fluoro-2-[(oxolan-3-yl)methoxy]phenyl}boronic acid

• MDL： MFCD16204996
• Inchi： 1S/C11H14BFO4/c13-9-1-2-11(10(5-9)12(14)15)17-7-8-3-4-16-6-8/h1-2,5,8,14-15H,3-4,6-7H2
• InChI Key： ISHHPIKLPAYAEH-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=CC=C1OCC1CCOC1)(O)O

Additional information on {5-fluoro-2-[(oxolan-3-yl)methoxy]phenyl}boronic acid

5-fluoro-2-[(oxolan-3-yl)methoxy]phenyl boronic acid (CAS No. 1334327-75-1): A Comprehensive Overview

The compound 5-fluoro-2-[(oxolan-3-yl)methoxy]phenyl boronic acid, identified by the CAS registry number 1334327-75-1, is a significant intermediate in organic synthesis, particularly in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and versatile applications in constructing complex molecular architectures. Recent advancements in its synthesis and utilization have further solidified its role as a key player in modern chemical research.

The structure of 5-fluoro-2-[(oxolan-3-yl)methoxy]phenyl boronic acid comprises a phenyl ring substituted with a fluorine atom at the 5-position and a methoxy group attached to an oxolane (tetrahydrofuran) moiety at the 2-position. The boronic acid functional group (-B(OH)₂) renders this compound highly reactive under cross-coupling conditions, making it an ideal substrate for Suzuki-Miyaura coupling reactions. This reactivity is pivotal in the construction of biaryl structures, which are prevalent in drug discovery and material synthesis.

Recent studies have highlighted the importance of CAS No. 1334327-75-1 in the development of novel therapeutic agents. For instance, researchers have employed this compound as a building block in the synthesis of potential anti-tumor agents, where the fluorine substituent enhances metabolic stability and bioavailability. Additionally, its application in the creation of advanced materials, such as organic light-emitting diodes (OLEDs) and sensors, has been explored, underscoring its versatility across multiple disciplines.

The synthesis of 5-fluoro-2-[(oxolan-3-yl)methoxy]phenyl boronic acid typically involves multi-step processes that emphasize precision and efficiency. A common approach includes the protection of hydroxyl groups using oxolane derivatives followed by nucleophilic aromatic substitution or coupling reactions to introduce the boronic acid moiety. Recent optimizations have focused on enhancing yield and reducing reaction times through the use of palladium catalysts and microwave-assisted techniques.

In terms of applications, this compound has found extensive use in drug discovery programs targeting various diseases. Its ability to participate in cross-coupling reactions allows for the rapid assembly of complex molecules with high structural diversity. For example, researchers have utilized it to construct heterocyclic frameworks that exhibit promising anti-inflammatory and anti-cancer activities. Furthermore, its role as a precursor in polymer synthesis has opened new avenues for developing high-performance materials with tailored properties.

The latest research on CAS No. 1334327-75-1 has also delved into its potential in bioconjugation chemistry. By incorporating this compound into bioactive molecules, scientists aim to enhance their targeting capabilities and pharmacokinetic profiles. This approach has shown promise in developing next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 5-fluoro-2-[(oxolan-3-yl)methoxy]phenyl boronic acid, with its unique structure and reactivity, continues to be a valuable tool in chemical research. Its applications span across drug discovery, materials science, and bioconjugation chemistry, driven by ongoing advancements in synthetic methodologies and functionalization strategies. As research progresses, this compound is expected to unlock new possibilities for creating innovative solutions across diverse scientific domains.